Cas no 72869-93-3 (7,7-(Carbonyldimino)bis(4-hydroxy-3-((6-sulfo-2-naphthalenyl)azo)-2-naphthalenesulfonic acid) tetra(methyldiethanolamine) salt)

• Product name: 7,7-(Carbonyldimino)bis(4-hydroxy-3-((6-sulfo-2-naphthalenyl)azo)-2-naphthalenesulfonic acid) tetra(methyldiethanolamine) salt
• CAS No: 72869-93-3
• MF: C₆₁H₈₀N₁₀O₂₃S₄
• MW: 1449.60111141205
• CID: 569009
• PubChem ID: 175225

7,7-(Carbonyldimino)bis(4-hydroxy-3-((6-sulfo-2-naphthalenyl)azo)-2-naphthalenesulfonic acid) tetra(methyldiethanolamine) salt Chemical and Physical Properties

Names and Identifiers

• 7,7-(Carbonyldimino)bis(4-hydroxy-3-((6-sulfo-2-naphthalenyl)azo)-2-naphthalenesulfonic acid) tetra(methyldiethanolamine) salt
• LogP
• 2-[2-hydroxyethyl(methyl)amino]ethanol,(3E)-4-oxo-7-[[(6E)-5-oxo-7-sulfo-6-[(6-sulfonaphthalen-2-yl)hydrazinylidene]naphthalen-2-yl]carbamoylamino]-3-[(6-sulfonaphthalen-2-yl)hydrazinylidene]naphthale
• 2-Naphthalenesulfonic acid, 7,7'-(carbonyldiimino)bis[ 4-hydroxy-3-[(6-sulfo-2-naphthalenyl)azo]-, compd. with 2,2'-(methylimino)bis[ethanol] (1:4)
• Ethanol, 2,2'-(methylimino)bis-, 7,7'-(carbonyldiimino)bis[4-hydroxy-3-[(6-sulfo-2-naphthalenyl)azo]-2-naphthalenesulfonate] (4:1) (salt)
• 7,7'-(Carbonyldimino)bis(4-hydroxy-3-((6-sulfo-2-naphthalenyl)azo)-2-naphthalenesulfonic acid) tetra(methyldiethanolamine) salt
• DTXSID7072626
• 72869-93-3

• Inchi： InChI=1S/C41H28N6O15S4.4C5H13NO2/c48-39-33-11-7-27(15-25(33)19-35(65(57,58)59)37(39)46-44-29-5-1-23-17-31(63(51,52)53)9-3-21(23)13-29)42-41(50)43-28-8-12-34-26(16-28)20-36(66(60,61)62)38(40(34)49)47-45-30-6-2-24-18-32(64(54,55)56)10-4-22(24)14-30;4*1-6(2-4-7)3-5-8/h1-20,48-49H,(H2,42,43,50)(H,51,52,53)(H,54,55,56)(H,57,58,59)(H,60,61,62);4*7-8H,2-5H2,1H3
• InChI Key： RNEWQGMEHBSIRZ-UHFFFAOYSA-N
• SMILES： CN(CCO)CCO.CN(CCO)CCO.CN(CCO)CCO.CN(CCO)CCO.C1=CC2=C(C(=C(C=C2C=C1NC(=O)NC3=CC4=CC(=C(C(=C4C=C3)O)N=NC5=CC6=C(C=C5)C=C(C=C6)S(=O)(=O)O)S(=O)(=O)O)S(=O)(=O)O)N=NC7=CC8=C(C=C7)C=C(C=C8)S(=O)(=O)O)O

Computed Properties

• Exact Mass: 1448.4285
• Monoisotopic Mass: 1448.42806353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 16
• Hydrogen Bond Acceptor Count: 31
• Heavy Atom Count: 98
• Rotatable Bond Count: 26
• Complexity: 2150
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 557Ų

Experimental Properties

• PSA: 516.33